3-{[2-(2-methylphenyl)hydrazin-1-ylidene]methyl}pyridine

• CAS No.: 363605-78-1
• Molecular Formula: C13H13N3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 2-methyl-N-[(E)-pyridin-3-ylmethylideneamino]aniline
• InChI: InChI=1S/C13H13N3/c1-11-5-2-3-7-13(11)16-15-10-12-6-4-8-14-9-12/h2-10,16H,1H3/b15-10+
• InChI Key: GDMKOCOXYTXOAP-XNTDXEJSSA-N
• Isomeric SMILES: CC1=CC=CC=C1N/N=C/C2=CN=CC=C2
• Canonical SMILES: CC1=CC=CC=C1NN=CC2=CN=CC=C2

Description

3-{[2-(2-methylphenyl)hydrazin-1-ylidene]methyl}pyridine is a chemical compound with the molecular formula C13H13N3 and a molecular weight of 211.2624 g/mol . This compound is characterized by the presence of a pyridine ring substituted with a hydrazinylidene group and a methylphenyl group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 3-{[2-(2-methylphenyl)hydrazin-1-ylidene]methyl}pyridine typically involves the reaction of 2-(2-methylphenyl)hydrazine with pyridine-3-carbaldehyde under specific reaction conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

3-{[2-(2-methylphenyl)hydrazin-1-ylidene]methyl}pyridine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where the hydrazinylidene group is replaced by other functional groups under appropriate conditions.

Condensation: It can participate in condensation reactions with aldehydes or ketones to form new compounds.

Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and solvents like ethanol or methanol. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-{[2-(2-methylphenyl)hydrazin-1-ylidene]methyl}pyridine is utilized in various scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research is conducted to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{[2-(2-methylphenyl)hydrazin-1-ylidene]methyl}pyridine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

3-{[2-(2-methylphenyl)hydrazin-1-ylidene]methyl}pyridine can be compared with other similar compounds, such as:

2-(2-methylphenyl)hydrazine: A precursor in the synthesis of the compound.

Pyridine-3-carbaldehyde: Another precursor used in the synthesis.

Other hydrazinylidene-substituted pyridines: Compounds with similar structures but different substituents, which may exhibit different chemical and biological properties.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical reactivity and potential biological activities.